molecular formula C17H23NO3 B8458200 Methyl 1-[(2,5-dimethylphenyl)acetyl]-4-piperidinecarboxylate CAS No. 922516-12-9

Methyl 1-[(2,5-dimethylphenyl)acetyl]-4-piperidinecarboxylate

Cat. No.: B8458200
CAS No.: 922516-12-9
M. Wt: 289.4 g/mol
InChI Key: WTBBSFUDNIKXOQ-UHFFFAOYSA-N
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Description

Methyl 1-[(2,5-dimethylphenyl)acetyl]-4-piperidinecarboxylate is a useful research compound. Its molecular formula is C17H23NO3 and its molecular weight is 289.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

922516-12-9

Molecular Formula

C17H23NO3

Molecular Weight

289.4 g/mol

IUPAC Name

methyl 1-[2-(2,5-dimethylphenyl)acetyl]piperidine-4-carboxylate

InChI

InChI=1S/C17H23NO3/c1-12-4-5-13(2)15(10-12)11-16(19)18-8-6-14(7-9-18)17(20)21-3/h4-5,10,14H,6-9,11H2,1-3H3

InChI Key

WTBBSFUDNIKXOQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C)CC(=O)N2CCC(CC2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.86 g (20 mmol) of methyl isonipecotate and 2.53 g (2.5 mmol) of triethylamine in 10 mL of dry dichloromethane was cooled to 0° C., and a solution of 4.02 g (22 mmol) of 2,5-dimethylphenylacetyl chloride in 5 mL of dichloromethane was added dropwise. The mixture was stirred at room temperature for 16 h and then poured into 20 mL of water. The organic layer was washed with water and brine, dried (MgSO4) and concentrated under reduced pressure. The residue was crystallized from a mixture of ethyl acetate and hexanes to give 4.95 g (87.5% yield) of the title compound as white crystals.
Quantity
2.86 g
Type
reactant
Reaction Step One
Quantity
2.53 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
4.02 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three
Yield
87.5%

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